Cas no 1806967-08-7 (Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate
• CAS No: 1806967-08-7
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4806495
• Update Time: 2025-06-10

Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate

• Inchi： 1S/C8H6F3NO3/c1-15-8(14)5-6(13)4(7(10)11)3(9)2-12-5/h2,7,13H,1H3
• InChI Key： PGFRHVMBMZLFEQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)OC)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate (CAS No. 1806967-08-7)

Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate (CAS No. 1806967-08-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of difluoromethyl, fluoro, and hydroxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, characterized by the pyridine-2-carboxylate backbone, has attracted attention for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are exploring its role in addressing global health challenges, such as antibiotic resistance and chronic diseases. The compound's difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a methyl group while offering improved resistance to oxidative degradation.

The synthesis of Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate involves multi-step organic reactions, including fluorination and esterification. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. Its CAS No. 1806967-08-7 serves as a unique identifier in chemical databases, facilitating regulatory compliance and intellectual property management. This compound is also a subject of interest in green chemistry, with efforts focused on optimizing synthetic routes to minimize environmental impact.

From an industrial perspective, Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate is gaining traction as a key building block for crop protection chemicals. Its fluoro-substituted pyridine core contributes to the efficacy of herbicides and fungicides, aligning with the growing emphasis on sustainable agriculture. Companies are investing in scalable production methods to meet the rising demand for eco-friendly agrochemicals.

In the context of AI-driven drug discovery, this compound is frequently analyzed for its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. The integration of machine learning and cheminformatics has further enhanced its utility in virtual screening campaigns.

For researchers and manufacturers, understanding the stability and storage conditions of Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate is critical. Studies indicate that it should be stored under inert conditions to prevent hydrolysis of the ester moiety. Proper handling ensures consistent performance in downstream applications, whether in pharmaceutical formulations or material science.

In summary, Methyl 4-(difluoromethyl)-5-fluoro-3-hydroxypyridine-2-carboxylate (CAS No. 1806967-08-7) represents a cutting-edge compound with broad interdisciplinary relevance. Its structural features and functional groups make it a valuable asset in modern chemistry, bridging gaps between academic research and industrial innovation. As scientific advancements continue, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.